Cas no 1207044-75-4 (2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• CAS No: 1207044-75-4
• MF: C₁₅H₁₈BrN₃OS
• MW: 368.291921138763
• CID: 5452283
• PubChem ID: 40656873
• Update Time: 2025-05-26

2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• 2-((5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-isopropylacetamide
• 1207044-75-4
• 2-[5-(4-bromophenyl)-1-methylimidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• F2964-1410
• AKOS024477074
• 2-[[5-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl]thio]-N-(1-methylethyl)acetamide

• Inchi： 1S/C15H18BrN3OS/c1-10(2)18-14(20)9-21-15-17-8-13(19(15)3)11-4-6-12(16)7-5-11/h4-8,10H,9H2,1-3H3,(H,18,20)
• InChI Key： OJFFWVDOINDZKC-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N(C)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 367.03540g/mol
• Monoisotopic Mass: 367.03540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.50±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

Professional Introduction to Compound with CAS No 1207044-75-4 and Product Name: 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

The compound with the CAS number 1207044-75-4 and the product name 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a 5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl moiety and a sulfanyl group linked to an acetamide backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those incorporating imidazole derivatives. The imidazole ring, known for its stability and prevalence in bioactive molecules, serves as an excellent scaffold for drug discovery. The specific modification of the imidazole ring in this compound, featuring a 4-bromophenyl substituent, enhances its potential to interact with enzymes and receptors. This substitution pattern is particularly interesting as it allows for selective binding to biological targets while maintaining structural integrity.

The sulfanyl group attached to the imidazole ring introduces an additional layer of complexity, enabling various chemical modifications and interactions. Sulfanyl groups are known to participate in hydrogen bonding and can influence the electronic properties of adjacent functional groups. In this context, the sulfanyl moiety in 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide could play a crucial role in modulating the compound's biological activity. This feature makes it an attractive candidate for further exploration in drug design.

The acetamide moiety at the N-terminal position provides another site for interaction with biological targets. Acetamides are commonly found in bioactive molecules due to their ability to form hydrogen bonds and their stability under various physiological conditions. The presence of a propan-2-yl group in the acetamide moiety further diversifies the compound's structure, potentially enhancing its solubility and bioavailability. These structural features collectively contribute to the compound's potential as a lead molecule in pharmaceutical development.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. The imidazole derivative described here has shown promise in preliminary screenings for its ability to interact with specific enzymes and receptors involved in inflammatory pathways. For instance, modifications of imidazole rings have been reported to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of this compound, including the 5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl and sulfanyl groups, suggest that it may offer novel mechanisms of action compared to existing therapeutics.

In addition to its potential anti-inflammatory activity, this compound may also exhibit other biological effects. The bromine atom at the para position of the phenyl ring is a common feature in pharmacologically active molecules, often serving as a handle for further chemical modifications or facilitating interactions with biological targets. The combination of these structural elements makes this compound a versatile scaffold for drug discovery efforts.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the imidazole ring, introduction of the sulfanyl group, and attachment of the acetamide moiety. Each step must be meticulously controlled to avoid unwanted side products that could compromise the compound's efficacy. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical studies.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they can be tested in human trials. Initial pharmacokinetic studies indicate that this compound has reasonable solubility and bioavailability, which are critical factors for its absorption, distribution, metabolism, and excretion (ADME) profile. Further studies are needed to assess its metabolic stability and potential interactions with cytochrome P450 enzymes.

The potential applications of this compound extend beyond inflammation management. Researchers are exploring its utility in other therapeutic areas, such as cancer treatment and neurodegenerative diseases. The ability of imidazole derivatives to modulate enzyme activity suggests that they could be effective against various diseases characterized by aberrant enzymatic processes. Additionally, the presence of multiple functional groups provides opportunities for designing analogs with enhanced potency or selectivity.

In conclusion, 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide (CAS No 1207044-75-4) represents a promising lead molecule with significant potential in pharmaceutical development. Its unique structural features, including the 5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl, sulfanyl, and acetamide moieties, make it an attractive candidate for further investigation. Ongoing research aims to elucidate its mechanism of action and evaluate its therapeutic efficacy in various disease models. As our understanding of molecular interactions continues to advance, compounds like this one hold great promise for addressing unmet medical needs.